Cas no 57768-36-2 (Cycloheptanecarboxaldehyde, 1-(phenylthio)-)

• Product Name: Cycloheptanecarboxaldehyde, 1-(phenylthio)-
• CAS No: 57768-36-2
• MF: C₁₄H₁₈OS
• MW: 234.357122898102
• CID: 344269
• PubChem ID: 11831373
• Update Time: 2025-04-19

Cycloheptanecarboxaldehyde, 1-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanecarboxaldehyde, 1-(phenylthio)-
• 1-phenylsulfanylcycloheptane-1-carbaldehyde
• 57768-36-2
• DTXSID20474143

• Inchi： 1S/C14H18OS/c15-12-14(10-6-1-2-7-11-14)16-13-8-4-3-5-9-13/h3-5,8-9,12H,1-2,6-7,10-11H2
• InChI Key： JFSSILJGHOGWQJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1(C=O)CCCCCC1

Computed Properties

• Exact Mass: 234.10794
• Monoisotopic Mass: 234.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07